Cas no 114097-11-9 (1-(1,3-Dioxolan-2-yl)-4-methyl-pentan-2-one)

• Product Name: 1-(1,3-Dioxolan-2-yl)-4-methyl-pentan-2-one
• CAS No: 114097-11-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4680945
• Update Time: 2025-10-05

1-(1,3-Dioxolan-2-yl)-4-methyl-pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Dioxolan-2-yl)-4-methyl-pentan-2-one
• FCH907171

• Inchi： 1S/C9H16O3/c1-7(2)5-8(10)6-9-11-3-4-12-9/h7,9H,3-6H2,1-2H3
• InChI Key： ZLENBMMLKUXHQU-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes